Cas no 2877688-21-4 (2-[1-(3,5-dichloropyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide)

2-[1-(3,5-Dichloropyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide is a structurally complex compound featuring a piperidine core linked to a dichloropyridinyl group and an acetamide moiety with a tetrahydropyranyl substituent. This molecular architecture suggests potential utility in medicinal chemistry, particularly as an intermediate or active pharmaceutical ingredient (API) in drug discovery. The presence of the dichloropyridinyl group may enhance binding affinity to biological targets, while the tetrahydropyranyl acetamide moiety could improve solubility and pharmacokinetic properties. Its well-defined synthetic route and high purity make it suitable for research applications in developing novel therapeutics, particularly in targeting central nervous system (CNS) or infectious diseases. The compound’s stability and scalability further support its use in preclinical studies.
2-[1-(3,5-dichloropyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide structure
2877688-21-4 structure
Product Name:2-[1-(3,5-dichloropyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide
CAS No:2877688-21-4
MF:C17H23Cl2N3O2
MW:372.289422273636
CID:5309205
PubChem ID:165431456
Update Time:2025-10-31

2-[1-(3,5-dichloropyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • F6830-8295
    • 2-[1-(3,5-dichloropyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide
    • 2877688-21-4
    • AKOS040887841
    • 1-(3,5-Dichloro-2-pyridinyl)-N-(tetrahydro-2H-pyran-4-yl)-4-piperidineacetamide
    • Inchi: 1S/C17H23Cl2N3O2/c18-13-10-15(19)17(20-11-13)22-5-1-12(2-6-22)9-16(23)21-14-3-7-24-8-4-14/h10-12,14H,1-9H2,(H,21,23)
    • InChI Key: GAZXYOBGTOFLNA-UHFFFAOYSA-N
    • SMILES: N1(C2=NC=C(Cl)C=C2Cl)CCC(CC(NC2CCOCC2)=O)CC1

Computed Properties

  • Exact Mass: 371.1167324g/mol
  • Monoisotopic Mass: 371.1167324g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 579.4±50.0 °C(Predicted)
  • pka: 15.41±0.20(Predicted)

2-[1-(3,5-dichloropyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide Pricemore >>

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Additional information on 2-[1-(3,5-dichloropyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide

Introduction to 2-[1-(3,5-dichloropyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide (CAS No. 2877688-21-4)

2-[1-(3,5-dichloropyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide (CAS No. 2877688-21-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, pharmacological properties, and recent research findings.

The chemical structure of 2-[1-(3,5-dichloropyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide is composed of a piperidine ring linked to a 3,5-dichloropyridine moiety and an oxane group. The presence of these functional groups imparts specific pharmacological properties to the compound. The dichloropyridine moiety is known for its ability to interact with various biological targets, while the piperidine and oxane groups contribute to the compound's overall stability and solubility.

The synthesis of 2-[1-(3,5-dichloropyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the coupling of a 3,5-dichloropyridine derivative with a piperidine intermediate, followed by further functionalization to introduce the oxane group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for research and development purposes.

In terms of pharmacological properties, 2-[1-(3,5-dichloropyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide has demonstrated significant activity against a range of biological targets. Studies have shown that it exhibits potent anti-inflammatory effects by modulating the activity of key enzymes involved in inflammatory pathways. Additionally, it has been found to possess neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Recent research has also explored the potential of 2-[1-(3,5-dichloropyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide in cancer therapy. Preclinical studies have indicated that it can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that this compound may have broad-spectrum antitumor activity and could be developed into a novel therapeutic agent for cancer treatment.

The safety profile of 2-[1-(3,5-dichloropyridin-2-yl)piperidin-4-yl]-N-(oxan-4-yl)acetamide is another critical aspect that has been extensively investigated. Toxicity studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 2-[1-(3,5-dichloropyridin-2-yl)piperidin-4-y)-N-(oxan -4 - yl) acetamide (CAS No. 2877688 - 21 - 4) represents an exciting advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse pharmacological activities make it a valuable target for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.

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